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Compound of Interest

Compound Name: 2,4,5-Trichloronitrobenzene-13C6

Cat. No.: B15597747 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the safe handling,

potential hazards, and emergency procedures associated with chlorinated nitrobenzenes. The

following sections detail the physicochemical properties, toxicological data, experimental

protocols, and regulatory information pertinent to working with these compounds in a research

and development setting.

Chemical and Physical Properties
Chlorinated nitrobenzenes are a class of aromatic compounds with varying degrees of

chlorination on the benzene ring, leading to a range of physical and chemical properties. A

summary of key properties for representative chlorinated nitrobenzenes is presented in Table 1.

This data is crucial for understanding their behavior in experimental settings and for conducting

accurate risk assessments.

Table 1: Physical and Chemical Properties of Selected Chlorinated Nitrobenzenes
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Compound
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Boiling
Point (°C)

2-

Chloronitrobe

nzene

88-73-3 C₆H₄ClNO₂ 157.56 32-34 246

3-

Chloronitrobe

nzene

121-73-3 C₆H₄ClNO₂ 157.56 44-46 235-236

4-

Chloronitrobe

nzene

100-00-5 C₆H₄ClNO₂ 157.56 81-84 242

2,4-

Dichloronitrob

enzene

611-06-3 C₆H₃Cl₂NO₂ 192.00 32-34 258

2,5-

Dichloronitrob

enzene

89-61-2 C₆H₃Cl₂NO₂ 192.00 53-56 267

3,4-

Dichloronitrob

enzene

99-54-7 C₆H₃Cl₂NO₂ 192.00 39-42 255-256

2,3,4-

Trichloronitro

benzene

17700-09-3 C₆H₂Cl₃NO₂ 226.45 53-56
296.2

(Predicted)

2,4,6-

Trichloronitro

benzene

18708-70-8 C₆H₂Cl₃NO₂ 226.45 71 N/A

2,3,4,5-

Tetrachloronit

robenzene

879-39-0 C₆HCl₄NO₂ 260.90 65-67
304

(Predicted)

Pentachloroni

trobenzene

82-68-8 C₆Cl₅NO₂ 295.34 142-146 328

(decomposes
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)

Data compiled from various sources.[1][2][3][4][5][6]

Toxicological Profile and Hazards
Chlorinated nitrobenzenes are toxic compounds that can pose significant health risks upon

exposure. The primary routes of exposure are inhalation, skin absorption, and ingestion.[7]

Acute Toxicity
Acute exposure can cause irritation to the skin, eyes, and respiratory tract.[8] A significant and

life-threatening effect of acute exposure is methemoglobinemia, a condition where the iron in

hemoglobin is oxidized from the ferrous (Fe²⁺) to the ferric (Fe³⁺) state, rendering it unable to

transport oxygen.[9][10] This leads to cyanosis (a bluish discoloration of the skin and mucous

membranes), headache, dizziness, nausea, and in severe cases, can be fatal.[11][12]

Chronic Toxicity
Prolonged or repeated exposure to chlorinated nitrobenzenes may cause damage to the liver,

kidneys, and testes.[8][11] Some chlorinated nitrobenzenes are suspected carcinogens and

may cause genetic defects.[4][13][14]

Exposure Limits
To minimize the risk of adverse health effects, occupational exposure limits have been

established by various regulatory agencies.

Table 2: Occupational Exposure Limits for Selected Chlorinated Nitrobenzenes

Compound OSHA PEL (TWA) ACGIH TLV (TWA) NIOSH REL (TWA)

Nitrobenzene 1 ppm (5 mg/m³)[6] 1 ppm (5 mg/m³)[6] 1 ppm (5 mg/m³)[6]

4-Chloronitrobenzene Not established 0.1 ppm (skin)[12] Not established

Pentachloronitrobenze

ne
0.5 mg/m³ 0.5 mg/m³ 0.5 mg/m³
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Note: "skin" notation indicates the potential for significant contribution to the overall exposure

by the cutaneous route, including mucous membranes and eyes, either by contact with vapors

or by direct skin contact with the substance.[15][16]

Signaling Pathway: Mechanism of
Methemoglobinemia
The primary mechanism of toxicity for chlorinated nitrobenzenes is the induction of

methemoglobinemia. This occurs when the nitro group of the chlorinated nitrobenzene is

metabolized, leading to the production of reactive oxygen species that oxidize the ferrous iron

(Fe²⁺) in hemoglobin to ferric iron (Fe³⁺). The resulting methemoglobin is incapable of binding

and transporting oxygen. The body has endogenous mechanisms to reduce methemoglobin

back to hemoglobin, primarily through the action of the enzyme cytochrome b5 reductase.[7][8]

[10][11][13][15][17][18][19][20][21][22][23]
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Caption: Mechanism of chlorinated nitrobenzene-induced methemoglobinemia.

Experimental Protocols
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When working with chlorinated nitrobenzenes, adherence to established and validated

experimental protocols is essential for both safety and data integrity. The Organization for

Economic Co-operation and Development (OECD) provides a set of internationally recognized

guidelines for the testing of chemicals.[12][14][24][25][26]

Acute Oral Toxicity (Adapted from OECD Guideline 425)
This protocol provides a general framework for determining the acute oral toxicity (LD50) of a

substance.

Animal Selection: Healthy, young adult rats of a standard laboratory strain are used. Animals

are randomized and assigned to dose groups.

Housing and Feeding Conditions: Animals are housed in individual cages under controlled

temperature (22 ± 3 °C) and humidity (30-70%) with a 12-hour light/dark cycle. Standard

laboratory diet and drinking water are provided ad libitum.[27]

Dose Preparation: The test substance is typically dissolved or suspended in a suitable

vehicle (e.g., corn oil). The concentration is adjusted to provide the desired dose in a volume

that is appropriate for the animal's weight.

Administration: The substance is administered in a single dose by gavage to animals that

have been fasted overnight.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days. Observations are made frequently on the day of dosing and at

least once daily thereafter.

Pathology: All animals (those that die during the study and those euthanized at the end)

undergo a gross necropsy.

Data Analysis: The LD50 is calculated using a recognized statistical method.

Determination of Methemoglobin Levels
A key biomarker of exposure to chlorinated nitrobenzenes is the level of methemoglobin in the

blood.
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Sample Collection: A whole blood sample is collected in a heparinized tube.

Measurement: Methemoglobin levels are typically measured using a co-oximeter, which is a

spectrophotometric instrument that can differentiate between oxyhemoglobin,

deoxyhemoglobin, carboxyhemoglobin, and methemoglobin.

Alternative Method (Evelyn-Malloy): This spectrophotometric method involves measuring the

change in absorbance at 630 nm after the addition of cyanide, which converts

methemoglobin to cyanmethemoglobin.

Safe Handling and Emergency Procedures
Engineering Controls

Ventilation: All work with chlorinated nitrobenzenes should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[17]

Isolation: If possible, isolate the work area where these compounds are used.

Personal Protective Equipment (PPE)
Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile, neoprene).[17]

Eye Protection: Chemical safety goggles and a face shield are mandatory.[17]

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.[17]

Respirator: If there is a risk of inhalation exposure that cannot be controlled by engineering

controls, a NIOSH-approved respirator with appropriate cartridges should be used.[17]

Spill Cleanup
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Don appropriate PPE before attempting to clean the spill.
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Containment: For solid spills, carefully sweep up the material and place it in a sealed

container for disposal. For liquid spills, absorb the material with an inert absorbent (e.g.,

vermiculite, sand) and place it in a sealed container.[14][22]

Decontamination: Decontaminate the spill area with a suitable solvent, followed by soap and

water.

Waste Disposal: All contaminated materials must be disposed of as hazardous waste.[14]

[22]
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Caption: General workflow for cleaning up a chlorinated nitrobenzene spill.

Waste Disposal and Regulations
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Chlorinated nitrobenzenes and any materials contaminated with them are considered

hazardous waste.[27] Disposal must be in accordance with local, state, and federal regulations.

In the United States, the Resource Conservation and Recovery Act (RCRA) governs the

disposal of hazardous waste.[27]

Waste Characterization: Wastes containing chlorinated nitrobenzenes may be classified

under specific RCRA waste codes (e.g., F-listed wastes from non-specific sources if they are

spent solvents, or U-listed wastes if they are discarded commercial chemical products).[28]

Disposal Methods: Appropriate disposal methods for chlorinated organic residues include

high-temperature incineration in a permitted hazardous waste incinerator.[29][30][31] Landfill

disposal is generally not recommended due to the persistence and toxicity of these

compounds.[29]

Transportation: A licensed hazardous waste hauler must be used to transport the waste to a

permitted treatment, storage, and disposal facility (TSDF).[27]

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department to ensure full compliance with all applicable waste disposal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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